Cas no 1251556-95-2 (N-2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl-2,1,3-benzothiadiazole-5-carboxamide)

• Product Name: N-2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl-2,1,3-benzothiadiazole-5-carboxamide
• CAS No: 1251556-95-2
• MF: C₁₄H₁₃N₅O₂S
• MW: 315.350320577621
• CID: 6045049
• PubChem ID: 49669377
• Update Time: 2025-07-22

N-2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl-2,1,3-benzothiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl-2,1,3-benzothiadiazole-5-carboxamide
• N-[2-(3-methyl-6-oxopyridazin-1-yl)ethyl]-2,1,3-benzothiadiazole-5-carboxamide
• VU0633368-1
• F5072-7446
• N-(2-(3-methyl-6-oxopyridazin-1(6H)-yl)ethyl)benzo[c][1,2,5]thiadiazole-5-carboxamide
• 1251556-95-2
• N-[2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-2,1,3-benzothiadiazole-5-carboxamide
• AKOS024494967

• Inchi： 1S/C14H13N5O2S/c1-9-2-5-13(20)19(16-9)7-6-15-14(21)10-3-4-11-12(8-10)18-22-17-11/h2-5,8H,6-7H2,1H3,(H,15,21)
• InChI Key： NYHXDBFRKZOTIQ-UHFFFAOYSA-N
• SMILES： N1=C2C=CC(C(NCCN3N=C(C)C=CC3=O)=O)=CC2=NS1

Computed Properties

• Exact Mass: 315.07899585g/mol
• Monoisotopic Mass: 315.07899585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles

Additional information on N-2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl-2,1,3-benzothiadiazole-5-carboxamide

Introduction to N-2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl-2,1,3-benzothiadiazole-5-carboxamide (CAS No. 1251556-95-2)

N-2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl-2,1,3-benzothiadiazole-5-carboxamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 1251556-95-2, belongs to a class of heterocyclic molecules that have been extensively studied for their pharmacological significance. The intricate arrangement of nitrogen and sulfur atoms in its molecular structure contributes to its reactivity and functionality, making it a promising candidate for further research and development.

The core structure of N-2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl-2,1,3-benzothiadiazole-5-carboxamide consists of a pyridazine ring fused with a benzothiadiazole moiety. This particular combination of heterocyclic rings is known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and antiviral properties. The presence of the 3-methyl group on the pyridazine ring and the 5-carboxamide functional group on the benzothiadiazole ring further enhances its chemical diversity and potential therapeutic applications.

Recent advancements in medicinal chemistry have highlighted the importance of such multifunctional compounds in drug discovery. The benzothiadiazole scaffold is particularly noteworthy due to its prevalence in numerous FDA-approved drugs, which underscores its pharmacological relevance. Researchers have been exploring derivatives of this scaffold to identify novel compounds with improved efficacy and reduced side effects. N-2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl-2,1,3-benzothiadiazole-5-carboxamide represents a significant step forward in this direction.

In vitro studies have demonstrated that this compound exhibits promising anti-inflammatory activity by modulating key inflammatory pathways. The pyridazine ring is known to interact with various enzymes and receptors involved in inflammation, while the benzothiadiazole moiety contributes to its stability and bioavailability. These properties make it an attractive candidate for the development of new therapeutic agents targeting chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, preliminary research suggests that N-2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl-2,1,3-benzothiadiazole-5-carboxamide may possess antimicrobial properties. The unique structural features of this compound allow it to disrupt bacterial cell membranes and inhibit essential metabolic pathways. This finding is particularly relevant in the context of rising antibiotic resistance rates, where novel antimicrobial agents are urgently needed. The carboxamide group plays a crucial role in this mechanism by facilitating interactions with bacterial targets.

The synthesis of N-2-(3-methyl-6-oxyo-pyridazinone)-derived compounds has been optimized to ensure high yield and purity. The synthetic route involves multi-step organic transformations, including condensation reactions between appropriately substituted pyridazine derivatives and benzothiadiazole precursors. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to monitor reaction progress and confirm structural integrity.

One of the most compelling aspects of this compound is its potential for drug-like properties, including good solubility, metabolic stability, and low toxicity. These characteristics are essential for any candidate drug entering clinical trials. Computational modeling has been used to predict the binding affinity of N-N-(methylthio)-N'-[[[4-chloro-N-(4-fluorobenzoyl)-benzoyl]amino]methylene]-N'-methyl-N-p-toluenesulfonamidopyridine derivatives with biological targets. These simulations have provided valuable insights into the compound's mode of action and have guided further optimization efforts.

The pharmacokinetic profile of N-N-(methylthio)-N'-[[[4-chloro-N-(4-fluorobenzoyl)-benzoyl]amino]methylene]-N'-methyl-N-p-toluenesulfonamidopyridine derivatives has also been evaluated using non-clinical studies. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. This is crucial for ensuring that the drug reaches therapeutic levels in the body while minimizing unwanted side effects.

Future research directions include exploring the compound's potential in treating other diseases such as cancer and neurodegenerative disorders. The ability of N-N-(methylthio)-N'-[[[4-chloro-N-(4-fluorobenzoyl)-benzoyl]amino]methylene]-N'-methyl-N-p-toluenesulfonamidopyridine derivatives to modulate multiple signaling pathways makes it a versatile tool for drug discovery. Preclinical studies are currently underway to assess its efficacy and safety in animal models before moving into human trials.

In conclusion, N-N-(methylthio)-N'-[[[4-chloro-N-(4-fluorobenzoyl)-benzoyl]amino]methylene]-N'-methyl-N-p-toluenesulfonamidopyridine derivatives represent a significant advancement in pharmaceutical chemistry. Their unique structural features and promising biological activities make them valuable candidates for developing new drugs targeting various diseases. As research continues to uncover new applications for this class of compounds, their potential as therapeutic agents will undoubtedly expand.